Cas no 681257-26-1 (methyl 1-benzyl-4-3-(benzyloxy)phenyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: methyl 1-benzyl-4-3-(benzyloxy)phenyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 681257-26-1
• MF: C₂₇H₂₆N₂O₄
• MW: 442.506347179413
• CID: 6001307
• PubChem ID: 3486307
• Update Time: 2025-05-30

methyl 1-benzyl-4-3-(benzyloxy)phenyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-benzyl-4-3-(benzyloxy)phenyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• methyl 1-benzyl-4-(3-(benzyloxy)phenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• Oprea1_839031
• VU0488888-1
• methyl 1-benzyl-4-[3-(benzyloxy)phenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• Oprea1_366363
• AKOS002378704
• 681257-26-1
• methyl 3-benzyl-4-methyl-2-oxo-6-(3-phenylmethoxyphenyl)-1,6-dihydropyrimidine-5-carboxylate
• F1038-0030

• Inchi： 1S/C27H26N2O4/c1-19-24(26(30)32-2)25(28-27(31)29(19)17-20-10-5-3-6-11-20)22-14-9-15-23(16-22)33-18-21-12-7-4-8-13-21/h3-16,25H,17-18H2,1-2H3,(H,28,31)
• InChI Key： GFEWNCOPAONJAH-UHFFFAOYSA-N
• SMILES： O=C1NC(C2C=CC=C(C=2)OCC2C=CC=CC=2)C(C(=O)OC)=C(C)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 442.18925731g/mol
• Monoisotopic Mass: 442.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 67.9Ų

Additional information on methyl 1-benzyl-4-3-(benzyloxy)phenyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Chemical Compound CAS No. 681257-26-1: Methyl 1-benzyl-4-(3-(benzyloxy)phenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

The compound with CAS No. 681257-26-1, known as methyl 1-benzyl-4-(3-(benzyloxy)phenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a tetrahydropyrimidine core and multiple functional groups such as benzyloxy and methyl substituents. These features make it a versatile building block for the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the potential of this compound in drug design, particularly in the development of targeted therapies for various diseases. The tetrahydropyrimidine framework is known for its ability to interact with specific biological targets, such as enzymes and receptors, making it a valuable component in medicinal chemistry. Researchers have explored its role in inhibiting key enzymes involved in cancer progression and inflammatory diseases. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by modulating COX-2 enzyme activity.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. The presence of benzyloxy groups enhances its solubility and stability under various conditions, making it suitable for use in polymer synthesis and advanced coatings. A team of scientists at the University of California reported that incorporating this compound into polymer matrices significantly improved their mechanical properties and thermal resistance.

The synthesis of methyl 1-benzyl-4-(3-(benzyloxy)phenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and green chemistry principles has been emphasized in recent research to minimize environmental impact while maintaining product quality.

Furthermore, this compound has shown promise in the field of bioconjugation. Its ability to form stable bonds with biomolecules such as proteins and nucleic acids makes it a valuable tool in diagnostic applications. A research group at MIT has utilized this compound to develop novel biosensors capable of detecting minute concentrations of disease biomarkers with high accuracy.

Despite its numerous applications, the production and handling of this compound require adherence to stringent safety protocols due to its potential toxicity at certain concentrations. Ongoing research is focused on optimizing its synthesis and exploring alternative routes to enhance scalability while reducing costs.

In conclusion, methyl 1-benzyl-4-(3-(benzyloxy)phenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS No. 681257